N-Neopentylammelide
Description
N-Neopentylammelide is a chemical compound that has been widely used in scientific research due to its unique properties. It is a derivative of ammelide, which is a purine base found in some plants. N-Neopentylammelide has been synthesized using various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
Transdermal Drug Delivery Systems (TDDS)
N-Neopentylammelide has attracted attention in the field of transdermal drug delivery. TDDS offers several advantages over traditional routes, such as improved patient compliance and avoidance of first-pass effects. Nano-formulations, including lipid-based nano-vesicles, lipid nanoparticles, and polymer nanoparticles, have been explored for enhancing drug permeation through the skin barrier. N-Neopentylammelide’s unique physicochemical properties make it a valuable candidate for TDDS applications .
Nanoemulsions for Enhanced Skin Penetration
Nanoemulsions containing N-Neopentylammelide can improve drug solubility and enhance skin permeation. These formulations, with their nanoscale droplets, facilitate efficient drug delivery across the skin barrier. Researchers have investigated their use in topical treatments for various skin conditions .
Lipid Nanoparticles for Targeted Therapy
Lipid nanoparticles, including solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), have gained prominence in drug delivery. N-Neopentylammelide-loaded lipid nanoparticles offer controlled release and targeted delivery. They hold promise for treating skin disorders, such as psoriasis or atopic dermatitis .
Polymer Nanoparticles for Sustained Release
Polymer-based nanoparticles, such as polymeric micelles or nanospheres, provide sustained drug release. N-Neopentylammelide encapsulated within these nanoparticles can enhance its stability and prolong therapeutic effects. Researchers are exploring their use in localized treatments for skin cancers or inflammatory conditions .
Nanocrystals for Improved Bioavailability
Nanocrystals of N-Neopentylammelide exhibit increased surface area and improved solubility. These tiny crystalline particles enhance drug dissolution and bioavailability. Their application in topical formulations aims to optimize drug delivery for skin-related diseases .
Lyotropic Liquid Crystal Nanoparticles
Lyotropic liquid crystal nanoparticles (LLCNs) are self-assembled structures with unique properties. N-Neopentylammelide incorporated into LLCNs can enhance skin penetration by exploiting their ordered phases. Researchers are investigating their potential for delivering both hydrophilic and lipophilic drugs through the skin .
properties
IUPAC Name |
6-(2,2-dimethylpropylamino)-1H-1,3,5-triazine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O2/c1-8(2,3)4-9-5-10-6(13)12-7(14)11-5/h4H2,1-3H3,(H3,9,10,11,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNTGXVJZNOSNQZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CNC1=NC(=O)NC(=O)N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-methyl-N-phenylacetamide](/img/structure/B2594528.png)
![N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-2,5-dimethylfuran-3-carboxamide](/img/structure/B2594529.png)
![ethyl 2-[[2-[[2-[(2-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2594535.png)
![N-(benzo[d][1,3]dioxol-5-yl)-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxamide](/img/structure/B2594539.png)
![5-(4-Methylphenyl)-4-[3-(trifluoromethyl)phenoxy]thieno[2,3-d]pyrimidine](/img/structure/B2594542.png)
![N-(5-chloro-2-methylphenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2594545.png)
![2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(3-methylphenyl)acetamide](/img/structure/B2594546.png)
